Haloxyfop-etotyl

• IUPAC Name: 2-ethoxyethyl 2-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenoxy]propanoate
• InChI: InChI=1S/C19H19ClF3NO5/c1-3-26-8-9-27-18(25)12(2)28-14-4-6-15(7-5-14)29-17-16(20)10-13(11-24-17)19(21,22)23/h4-7,10-12H,3,8-9H2,1-2H3
• InChI Key: MIJLZGZLQLAQCM-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC(=O)C(C)OC1=CC=C(C=C1)OC2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C19H19ClF3NO5
• DSSTOX Substance ID: DTXSID9058492
• Molecular Weight: 433.8 g/mol
• CAS RN: 87237-48-7

Description

Haloxyfop-etotyl (HO-Et) is a member of the fop family of herbicides, which are widely used in agricultural settings for weed control. It is a selective, non-selective, post-emergent herbicide. It is also known as haloxyfop-ethyl, haloxyfop-ethyl ester, haloxyfop-ethyl ester-sulfate, and haloxyfop-ethyl-sulfate. HO-Et is a broad-spectrum herbicide, meaning it is effective against a wide range of weeds. It is used to control annual and perennial grasses, broadleaf weeds, and sedges.

Scientific Research Applications

1. Residue Analysis in Agricultural Products

Haloxyfop-etotyl's residue in agricultural products can be determined using liquid chromatography tandem mass spectrometry. This method, developed by Zhang Li-qiang (2011), offers a simple, sensitive, and suitable approach for assessing this compound residue in various agricultural products.

2. Resistance Studies in Plants

A study by Tang et al. (2012) revealed that continuous use of Haloxyfop-R-methyl, a variant of this compound, can lead to resistance in Alopecurus japonicus. This resistance is linked to mutations in the acetyl-CoA carboxylase (ACCase) gene, crucial for understanding the molecular bases of herbicide resistance.

3. Herbicide Toxicity and Environmental Impact

Research by Park et al. (2020) shows that Haloxyfop-P-methyl can cause developmental defects in zebrafish embryos. This study highlights the importance of assessing the environmental impact and toxicity of this compound in non-target species.

4. Potential Therapeutic Applications

A study by Wang et al. (2019) explored Haloxyfop's interactions with transport proteins, potentially paving the way for its use as a therapeutic agent against Mycobacterium tuberculosis and pathogenic parasites.

5. Herbicide Mechanism and Plant Response

The effect of Haloxyfop-ethoxyethyl on the antioxidant enzyme activities in wheat leaves was investigated by Janicka et al. (2008). This research provides insights into the herbicide's impact on plant physiology and stress response mechanisms.

6. Enantiomer Behavior in Soil

Research by Poiger et al. (2015) highlights the rapid interconversion of Haloxyfop's enantiomers in soil, demonstrating biologically mediated processes that influence the herbicide's environmental behavior.

7. Bacterial Diversity Impact

A study by Liang et al. (2020) indicates that Haloxyfop-R-methyl can affect soil bacterial communities in the rhizosphere of Spartina alterniflora. This research is crucial for understanding the ecological impact of this compound on non-target organisms.

8. Resistance Mechanisms in Poa annua

The molecular characteristics of Haloxyfop-resistant Poa annua were studied by Ghanizadeh et al. (2020), providing essential insights into the evolution of herbicide resistance.

9. Residue Analysis in Food Products

Haloxyfop's detection in eggs was developed by Lehner et al. (2020) using gas chromatography-tandem mass spectrometry. This method is valuable for regulatory compliance and food safety.

10. ACCase Inhibition Mechanism

The mechanism of ACCase inhibition by Haloxyfop and its structural implications were investigated by Xiang et al. (2009), providing a detailed understanding of its action at the molecular level.

Mechanism of Action

Target of Action

Haloxyfop-etotyl primarily targets the enzyme Acetyl-CoA Carboxylase (ACCase) in plants . ACCase plays a crucial role in fatty acid biosynthesis, which is essential for cell membrane integrity and function.

Mode of Action

This compound acts as a selective post-emergence herbicide, absorbed by both roots and foliage . It inhibits the ACCase enzyme, disrupting the fatty acid synthesis, which eventually leads to the death of the plant .

Biochemical Pathways

The inhibition of ACCase disrupts the fatty acid biosynthesis pathway. This disruption affects the integrity of the cell membrane and impairs essential cellular functions, leading to the death of the plant .

Pharmacokinetics

The excretion half-life of Haloxyfop is about 6 days .

Result of Action

The result of this compound’s action is the effective control of annual and perennial grass weeds . By inhibiting a crucial enzyme in these plants, it disrupts their normal growth and development, leading to their death .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, it has been noted for its moderate mobility in the environment . .

Safety and Hazards

Haloxyfop-etotyl is harmful if swallowed and very toxic to aquatic life with long-lasting effects. It is advised to avoid release to the environment.

Future Directions

The European Union (EU) has announced it intends to reduce the maximum residue limit (MRL) for haloxyfop. This means that canola treated with haloxyfop should not be delivered or received into the Australian grain handling system for canola segregations (grades) destined for export.

Biochemical Analysis

Biochemical Properties

Haloxyfop-etotyl is selective and absorbed by roots and foliage . It acts as an ACCase inhibitor , interacting with this enzyme to prevent the formation of fatty acids in plants. This interaction disrupts the normal biochemical reactions within the plant, leading to its death .

Cellular Effects

The effects of this compound at the cellular level are primarily due to its inhibition of the ACCase enzyme . This enzyme is crucial for lipid biosynthesis, a vital process for cell membrane formation. By inhibiting this enzyme, this compound disrupts normal cell function, affecting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

This compound exerts its effects at the molecular level through its interaction with the ACCase enzyme . It binds to this enzyme, inhibiting its activity and thus preventing the synthesis of fatty acids . This leads to a disruption in lipid biosynthesis, affecting cell membrane formation and function .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. It has been observed that this compound is unstable in alkaline conditions . Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .

Dosage Effects in Animal Models

In animal models, the effects of this compound can vary with different dosages . At high doses, there are hepatocellular adenomas in mice associated with peroxisome proliferation . No reproductive effects were observed at the highest dose level of 1 mg/kg bw/day .

Metabolic Pathways

Once absorbed, this compound is rapidly hydrolyzed to haloxyfop (parent acid) . This indicates that this compound is involved in metabolic pathways that include enzymes responsible for its hydrolysis .

Transport and Distribution

It is known that this compound is moderately mobile , suggesting it may be transported within cells and tissues via passive diffusion or possibly through interaction with certain transport proteins.

Q & A

Q1: What analytical methods are commonly employed for the detection and quantification of Haloxyfop-etotyl in various matrices?

A: Several analytical techniques have been developed for this compound analysis. Gas chromatography coupled with mass spectrometry (GC-MS) is a widely used method, often employed after a pre-concentration step like micro-solid-phase extraction (μ-SPE) []. Liquid chromatography tandem mass spectrometry (LC-MS/MS) is another sensitive and selective technique, often utilizing dispersive solid-phase extraction (d-SPE) for sample cleanup []. These methods offer high sensitivity and accuracy for quantifying this compound residues in complex matrices like agricultural products and environmental samples.

Q2: Can you describe the extraction and cleanup procedures commonly used for isolating this compound from environmental samples prior to analysis?

A: For water samples, immersed solvent microextraction (SME) using toluene has proven effective for extracting aryloxyphenoxypropionate herbicides, including this compound []. This technique involves suspending a microdrop of solvent in the aqueous sample, allowing the analyte to partition into the solvent. For other environmental matrices, like soil or sediment, solid-phase extraction (SPE) with various sorbents is commonly employed. A study utilized a novel resorcinol-formaldehyde xerogel as a μ-SPE sorbent for pre-concentrating this compound from aquatic samples before GC-MS analysis [].

Q3: What are the reported limits of detection and quantification for this compound using the analytical methods discussed?

A: The sensitivity of the analytical methods varies depending on the specific technique and sample preparation. For instance, LC-MS/MS coupled with d-SPE achieved a limit of detection (LOD) of 0.5 μg/kg and a limit of quantification (LOQ) of 2 μg/kg for this compound in agricultural products []. GC-MS analysis, after μ-SPE with resorcinol-formaldehyde xerogel, yielded LODs ranging from 0.05 to 0.20 μg/L for the analysis of this compound in water samples []. These findings demonstrate the capability of these methods to detect and quantify this compound at trace levels relevant for environmental monitoring and food safety assessment.